4,6-Dichloro-7-iodoindan-1-ol

• Molecular Formula: C9H7Cl2IO
• Molecular Weight: 328.96 g/mol
• IUPAC Name: 4,6-dichloro-7-iodo-2,3-dihydro-1H-inden-1-ol
• InChI: InChI=1S/C9H7Cl2IO/c10-5-3-6(11)9(12)8-4(5)1-2-7(8)13/h3,7,13H,1-2H2
• InChI Key: RGHFXLXAXALFCT-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1O)C(=C(C=C2Cl)Cl)I

Description

4,6-Dichloro-7-iodoindan-1-ol is a halogenated bicyclic aromatic compound with the molecular formula C₉H₅Cl₂IO and a molecular weight of 333.95 g/mol. Its structure consists of an indan core (a fused bicyclic system of benzene and cyclopentane) substituted with two chlorine atoms at positions 4 and 6, an iodine atom at position 7, and a hydroxyl group at position 1. The presence of electron-withdrawing halogens (Cl, I) and a polar hydroxyl group influences its physicochemical properties, including solubility, stability, and reactivity.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues in Halogenation Patterns

4-Chloroisatin and 7-Fluoroisatin

• 4-Chloroisatin (C₈H₄ClNO₂, MW: 181.58 g/mol) and 7-Fluoroisatin (C₈H₄FNO₂, MW: 165.12 g/mol) are isatin derivatives with halogen substitutions. While both lack the fused bicyclic indan system, they share halogenation at analogous positions (e.g., para-substitution relative to functional groups).
• Key Differences :
  • The indan core in 4,6-Dichloro-7-iodoindan-1-ol provides greater steric hindrance and rigidity compared to isatin’s planar indole ring.
  • The hydroxyl group in the target compound enhances polarity and aqueous solubility relative to isatin’s ketone group .

4,6-Dichloroquinazoline

• This quinazoline derivative (C₈H₃Cl₂N₂, MW: 205.03 g/mol) features two chlorine atoms at positions 4 and 6, akin to the target compound.
• The absence of iodine limits its utility in heavy-atom-mediated reactions (e.g., radioimaging or Suzuki couplings) .

Halogen-Specific Comparisons

Iodine vs. Chloro/Bromo Analogues

• Bromine/Chlorine: Smaller halogens reduce molecular weight and may improve pharmacokinetic profiles but lack iodine’s versatility in synthetic applications .

Pyridine Derivatives (e.g., 2,5-Dichloro-6-(hydroxymethyl)-4-iodopyridin-3-ol)

• This pyridine-based compound shares iodine and chlorine substitutions but differs in core structure.
• Key Differences :
  • Pyridine’s nitrogen atom introduces aromatic basicity, altering reactivity in electrophilic substitutions compared to indan’s neutral system.
  • The hydroxymethyl group increases hydrophilicity but reduces thermal stability relative to the indan hydroxyl group .

Physicochemical and Functional Properties

Table 1: Comparative Data for Halogenated Aromatic Compounds

Compound	Core Structure	Molecular Weight (g/mol)	Halogens	Key Functional Group
4,6-Dichloro-7-iodoindan-1-ol	Indan	333.95	Cl (4,6), I (7)	-OH (1)
4-Chloroisatin	Isatin	181.58	Cl (4)	-C=O (ketone)
7-Fluoroisatin	Isatin	165.12	F (7)	-C=O (ketone)
4,6-Dichloroquinazoline	Quinazoline	205.03	Cl (4,6)	-N= (heterocycle)
6-Bromoisatin	Isatin	226.03	Br (6)	-C=O (ketone)

Key Findings:

Solubility: The hydroxyl group in 4,6-Dichloro-7-iodoindan-1-ol improves water solubility compared to non-hydroxylated analogues like 4,6-Dichloroquinazoline.

Reactivity: Iodine’s presence enables participation in Ullmann or Sonogashira couplings, a feature absent in chloro/bromo analogues .

Stability : Steric protection from the indan core may enhance thermal stability relative to pyridine derivatives .